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Compound of Interest

Compound Name: Glyhexamide

Cat. No.: B1671931

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides comprehensive
guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for Glyhexamide.

Personal Protective Equipment (PPE)

While Glyhexamide is not classified as a hazardous substance or mixture, adherence to
standard laboratory safety protocols is essential to minimize exposure and ensure a safe
working environment.[1] The following table summarizes the recommended PPE for handling
Glyhexamide, particularly in its powdered form.
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PPE Category

Recommendation Rationale

Eye Protection

Chemical safety goggles or ) )
o Protects against dust particles
safety glasses with side ]
and potential splashes.

shields.
] o Prevents direct skin contact
Hand Protection Nitrile gloves. )
with the compound.
] A laboratory coat should be Protects skin and personal
Body Protection ) o
worn. clothing from contamination.

Respiratory Protection

Generally not required for

handling small quantities. A o )
_ _ Minimizes the potential for
NIOSH-approved respirator is ) ] ) )
_ _ inhalation of airborne particles.
advised for operations that

may generate dust.

Quantitative Data on Glyhexamide

The following table summarizes the known physical and chemical properties of Glyhexamide.

Property Value

CAS Number 451-71-8[2][3][4]1[5]
Molecular Formula C16H22N203S
Molecular Weight 322.42 g/mol
Appearance Solid

Melting Point 153-155 °C
Solubility Soluble in DMSO

Storage Temperature

Store at -20°C

Occupational Exposure Limits and Toxicity
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Currently, there are no established occupational exposure limit values for Glyhexamide.
Similarly, specific quantitative toxicity data, such as an LD50 value, is not readily available in
the public domain. Given its classification as a non-hazardous substance, the primary safety
focus should be on minimizing direct contact and inhalation of the powder through the use of
the recommended PPE and handling procedures.

Operational Plan: Step-by-Step Handling Protocol

Proper handling of Glyhexamide is crucial for both personal safety and experimental integrity.
The following workflow outlines the key steps from receiving the compound to its final disposal.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1671931?utm_src=pdf-body
https://www.benchchem.com/product/b1671931?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing
(Receiving and Inspection)

Store immediately
Proper Storage
(-20°C)

Don Personal
Protective Equipment

Weighing in a
Ventilated Area

Dissolution in
Appropriate Solvent (e.g., DMSO)

(Use in Experiment)

Decontamination of
Work Surfaces

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Glyhexamide.

Experimental Protocols
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While specific experimental protocols for Glyhexamide are not widely published, the following
provides a general methodology for the preparation of a stock solution, a common procedure in
a laboratory setting.

Preparation of a Glyhexamide Stock Solution

» Preparation: Ensure the work area, preferably a chemical fume hood or a well-ventilated
benchtop, is clean and free of clutter.

e Personal Protective Equipment: Wear all the recommended PPE, including a lab coat, nitrile
gloves, and safety goggles.

e Weighing: Carefully weigh the desired amount of Glyhexamide powder using an analytical
balance. Use a weigh boat or weighing paper to avoid contamination and minimize dust
generation.

» Dissolution: Transfer the weighed Glyhexamide to a sterile vial. Add the appropriate volume
of Dimethyl Sulfoxide (DMSO) to achieve the desired stock solution concentration.

e Mixing: Gently vortex or sonicate the solution until the Glyhexamide is completely dissolved.

» Storage: Store the stock solution at -20°C for short-term storage or -80°C for long-term
storage to maintain its stability.

Disposal Plan

All waste materials contaminated with Glyhexamide should be handled as chemical waste.
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Caption: Logical workflow for the disposal of Glyhexamide waste.

Disposal Procedures:

Containment:

Segregation: Segregate Glyhexamide waste from other laboratory waste.

o Solid waste, such as contaminated gloves and weighing paper, should be placed in a

designated, sealed chemical waste bag.

o Liquid waste, including unused solutions, should be collected in a clearly labeled, sealed,

and chemical-resistant container.

Consult EHS: Dispose of all Glyhexamide waste in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols. Do not dispose of Glyhexamide down the drain or in the regular

trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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